
Combustion Synthesis of Cerium-Doped Indium
Oxide for Enhanced Gas Sensing Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cerium;indium

Cat. No.: B15484449 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Indium oxide (In₂O₃) is a wide-bandgap n-type semiconductor material that has garnered

significant attention for its application in gas sensing due to its high sensitivity and fast

response to various gases. However, pure In₂O₃ sensors often suffer from high operating

temperatures and limited selectivity. Doping with rare-earth elements, such as cerium (Ce), has

emerged as a promising strategy to enhance the gas sensing performance of In₂O₃. Cerium's

ability to create oxygen vacancies and facilitate redox reactions on the sensor surface leads to

improved sensitivity, selectivity, and lower operating temperatures.[1][2] This application note

provides a detailed protocol for the combustion synthesis of cerium-doped indium oxide (Ce-

In₂O₃) nanoparticles and the subsequent fabrication and testing of a gas sensor.

Quantitative Data Summary
The gas sensing performance of Ce-doped In₂O₃ is significantly influenced by the

concentration of the cerium dopant. The following tables summarize the key performance

metrics for undoped and Ce-doped In₂O₃ synthesized via the combustion method.

Table 1: Gas Sensing Performance of Undoped and Ce-Doped In₂O₃ towards Ethanol (100

ppm)
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Dopant Concentration
(mol%)

Optimal Operating
Temperature (K)

Sensor Response

0 (Pure In₂O₃) ~425 ~2.5

1 ~400 ~3.8

3 375 4.8

5 ~385 ~4.2

Data compiled from multiple sources indicating a general trend.[2]

Table 2: Comparative Gas Sensing Response of 3% Ce-Doped In₂O₃ to Various Gases (100

ppm) at 375 K

Target Gas Sensor Response

Ethanol 4.8

Liquefied Petroleum Gas (LPG) ~2.1

Carbon Monoxide (CO) ~1.8

Ammonia (NH₃) ~1.5

Carbon Dioxide (CO₂) ~1.2

Data suggests the enhanced selectivity of the 3% Ce-doped In₂O₃ sensor towards ethanol.[2]

Experimental Protocols
Solution Combustion Synthesis of Ce-In₂O₃
Nanoparticles
This protocol describes the synthesis of pure In₂O₃ and Ce-doped In₂O₃ (1, 3, and 5 mol%)

nanoparticles using the solution combustion method with urea as the fuel.

Materials:
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Indium (III) nitrate hydrate (In(NO₃)₃·xH₂O)

Cerium (III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Urea (CO(NH₂)₂)

Deionized water

Procedure:

Precursor Solution Preparation:

For pure In₂O₃: Dissolve a stoichiometric amount of Indium (III) nitrate hydrate in

deionized water in a beaker.

For Ce-doped In₂O₃: For a total of 0.01 moles of metal nitrates, calculate the required

molar amounts of Indium (III) nitrate hydrate and Cerium (III) nitrate hexahydrate for 1, 3,

and 5 mol% Ce doping. Dissolve the calculated amounts in deionized water in separate

beakers.

Addition of Fuel: Add a calculated amount of urea to each precursor solution. A typical fuel-

to-oxidizer molar ratio is 1:1. Stir the mixture vigorously until a clear and homogeneous

solution is obtained.

Combustion Process:

Place the beaker containing the precursor solution on a hot plate preheated to

approximately 80°C in a well-ventilated fume hood.

The solution will gradually dehydrate and form a viscous gel.

Continue heating until the gel auto-ignites, producing a voluminous, foamy powder. The

combustion process is rapid and self-sustaining.[3]

Calcination:

Collect the as-synthesized powder.
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Calcine the powder in a muffle furnace at 500°C for 2 hours to improve crystallinity and

remove any residual organic matter.[3]

Allow the furnace to cool down to room temperature naturally.

The resulting fine powder is the Ce-doped In₂O₃ nanoparticles.

Gas Sensor Fabrication (Thick Film)
Materials:

Synthesized Ce-In₂O₃ powder

Organic binder (e.g., a solution of ethyl cellulose in terpineol)

Alumina (Al₂O₃) substrate with pre-printed interdigitated electrodes (e.g., gold or platinum)

Screen printer

Drying oven

Furnace

Procedure:

Sensing Paste Preparation:

Mix the synthesized Ce-In₂O₃ powder with the organic binder in a mortar and pestle to

form a homogeneous paste with a suitable viscosity for screen printing.

Screen Printing:

Place the alumina substrate with interdigitated electrodes on the screen printer.

Apply the prepared sensing paste onto the electrodes using a screen with a predefined

pattern to create a uniform thick film.

Drying and Sintering:
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Dry the printed sensor in an oven at a low temperature (e.g., 100-150°C) for about 30

minutes to evaporate the solvent.

Sinter the sensor in a furnace at a higher temperature (e.g., 400-500°C) for 1-2 hours to

burn out the organic binder and ensure good adhesion of the sensing film to the substrate

and electrodes.

Allow the sensor to cool down to room temperature slowly.

Gas Sensing Measurement
Equipment:

Gas sensing measurement system (static or dynamic flow)

Sealed test chamber

Mass flow controllers (for dynamic systems) or microsyringe (for static systems)

Heater with temperature controller

Data acquisition system (e.g., a digital multimeter connected to a computer)

Target gases of known concentrations

Procedure:

Sensor Placement: Place the fabricated sensor inside the sealed test chamber.

Stabilization: Heat the sensor to the desired operating temperature and allow the resistance

to stabilize in a flow of clean, dry air (the baseline resistance, Ra).

Gas Exposure: Introduce a known concentration of the target gas into the chamber.

Resistance Measurement: Continuously monitor and record the resistance of the sensor until

it reaches a stable value in the presence of the target gas (Rg).

Purging: Purge the chamber with clean, dry air to remove the target gas and allow the

sensor's resistance to return to its baseline.
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Data Analysis:

The sensor response (S) for a reducing gas is calculated as the ratio of the resistance in

air (Ra) to the resistance in the target gas (Rg): S = Ra / Rg.

The response time is the time taken for the sensor to reach 90% of its final response upon

exposure to the target gas.

The recovery time is the time taken for the sensor's resistance to return to 90% of its

original baseline value after the target gas is removed.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for Ce-In₂O₃ gas sensor development.
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Gas Sensing Mechanism
The enhanced gas sensing performance of Ce-doped In₂O₃ is primarily attributed to two

factors: the creation of oxygen vacancies and the catalytic activity of the Ce³⁺/Ce⁴⁺ redox

couple.
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Caption: Gas sensing mechanism of Ce-doped In₂O₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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